Cas no 1000577-56-9 (4-Bromo-2-cyano-3-fluorophenylisothiocyanate)

4-Bromo-2-cyano-3-fluorophenylisothiocyanate structure
1000577-56-9 structure
Product Name:4-Bromo-2-cyano-3-fluorophenylisothiocyanate
CAS No:1000577-56-9
MF:C8H2BrFN2S
MW:257.082282543182
CID:3157534
PubChem ID:26598328
Update Time:2025-04-21

4-Bromo-2-cyano-3-fluorophenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-cyano-3-fluorophenylisothiocyanate
    • 1000577-56-9
    • MDL: MFCD09800804
    • Inchi: 1S/C8H2BrFN2S/c9-6-1-2-7(12-4-13)5(3-11)8(6)10/h1-2H
    • InChI Key: YXHGPFADFRGLBS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C#N)C=1F)N=C=S

Computed Properties

  • Exact Mass: 255.91061Da
  • Monoisotopic Mass: 255.91061Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 68.2Ų

4-Bromo-2-cyano-3-fluorophenylisothiocyanate Related Literature

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.